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Chemical Identification of Pinocampheol

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Pinocampheol

CAS No.: 25465-65-0

Cat. No.: S1899402

The table below summarizes the available identifying information for pinocampheol [1].

Property Description

Chemical Name (2R,3R)-2,6,6-trimethylbicyclo[3.1.1]heptan-3-ol
CAS Number 25465-95-6

Category Natural substances and extractives

Molecular Formula C10H18 O

Molecular Weight 154.25266000

Water Solubility 926.3 mg/L @ 25 °C (est.)

How to Proceed with Research

The lack of sensory data indicates that the odor and flavor profile of pinocampheol has not been
characterized in publicly accessible literature. To proceed with your research, I suggest you consider these

approaches:

¢ Consult Specialized Databases: Search in-depth scientific databases like SciFinder Navigator or
Reaxys, which may contain information not found in general web searches.
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¢ Review Related Terpene Studies: Examine the methodologies in recent studies of other terpenes
[2] [3] [4]. Their experimental protocols for gas chromatography-olfactometry (GC-O) and consumer
panels can serve as an excellent template for designing your own study on pinocampheol.

¢ Conduct Empirical Analysis: The most direct path to obtaining this data would be to obtain a pure
sample and perform sensory analysis and gas chromatography—mass spectrometry (GC-MS) with
olfactometry.

Experimental Protocol for Odor Characterization

Should you undertake empirical analysis, here is a generalized workflow for characterizing an unknown

compound's odor profile, synthesizing methods from the search results.
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The key phases of the workflow are [3] [4]:

¢ Purification: Ensure the compound is pure to avoid confounding sensory data.
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e Chemical Profiling: Use Gas Chromatography-Mass Spectrometry (GC-MS) to confirm the
compound's identity and purity.

e Odor Threshold Determination: Using Gas Chromatography-Olfactometry (GC-0O), present the
compound to panelists at decreasing concentrations to find the lowest concentration at which the
odor is detectable (odor threshold in air, OTair) [3].

e Sensory Description: A trained descriptive panel uses a standardized lexicon (e.g., "woody,"
"smoky," "flowery") to describe the odor at specific concentrations, as the character can change with
concentration [4].

¢ Hedonic Evaluation: Consumer panels rate how much they like or dislike the odor on a 9-point
hedonic scale (1="Dislike Extremely" to 9="Like Extremely") to gauge preference [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact
) o Address: Ontario, CA 91761, United
Your Ultimate Destination for Small-Molecule (aka. States
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com
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